Cas no 336105-42-1 (Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)-)

• Product Name: Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)-
• CAS No: 336105-42-1
• MF: C₈H₈Cl₂F₃N
• MW: 246.057030677795
• MDL: MFCD07776628
• CID: 301928
• PubChem ID: 42614356
• Update Time: 2025-11-02

Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)-
• LogP
• (1S)-1-(4-chlorophenyl)-2,2,2-trifluoroethanamine,hydrochloride
• (S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine hydrochloride
• (S)-2,2,2-TRIFLUORO-1-(4-CHLORO-PHENYL)-ETHYLAMINE HYDROCHLORIDE
• (S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine hydrochloride
• (1S)-1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• 336105-42-1
• F87927
• (S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethanaminehydrochloride
• DTXSID40955242
• AKOS015925692
• (S)-2,2,2-Trifluoro-1-(4-chloro-phenyl)-ethylamine hydrochloride, AldrichCPR
• RZJUXIWKZNYCAS-FJXQXJEOSA-N
• 1-(4-Chlorophenyl)-2,2,2-trifluoroethan-1-aminato--hydrogen chlorido (1/1)
• CS-0342447
• MFCD07776628
• (S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine HCl
• (1S)-1-(4-chlorophenyl)-2,2,2-trifluoroethanamine;hydrochloride

• MDL： MFCD07776628
• Inchi： 1S/C8H7ClF3N.ClH/c9-6-3-1-5(2-4-6)7(13)8(10,11)12;/h1-4,7H,13H2;1H/t7-;/m0./s1
• InChI Key： RZJUXIWKZNYCAS-FJXQXJEOSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(F)(F)F)N.Cl

Computed Properties

• Exact Mass: 244.99874
• Monoisotopic Mass: 244.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Boiling Point: 276°Cat760mmHg
• Flash Point: 120.7°C
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)-

Comprehensive Overview of Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)- (CAS No. 336105-42-1)

Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)- (CAS No. 336105-42-1) is a chiral organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and chloro substituents, is often utilized as a key intermediate in the synthesis of bioactive molecules. Its unique stereochemistry (aS-configuration) and hydrochloride salt form enhance its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The growing interest in fluorinated compounds and chiral amines has positioned CAS No. 336105-42-1 as a subject of extensive research. Fluorinated compounds, such as those containing a trifluoromethyl group, are increasingly sought after due to their ability to improve metabolic stability and bioavailability in drug development. Researchers frequently explore questions like "What are the synthetic routes for chiral trifluoromethylated amines?" or "How does fluorination impact drug efficacy?"—topics that highlight the relevance of this compound in modern chemistry.

In the context of green chemistry and sustainable synthesis, Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)- is often discussed for its potential in catalytic asymmetric reactions. The demand for enantioselective synthesis methods has surged, driven by the need for optically pure pharmaceuticals. This compound's chiral center and salt form make it an ideal candidate for studies on stereocontrol and reaction optimization, addressing common search queries such as "How to achieve high enantiomeric excess in amine synthesis?"

From a commercial perspective, CAS No. 336105-42-1 is supplied by specialized chemical manufacturers catering to the fine chemicals and pharmaceutical intermediates markets. Its applications extend to the development of crop protection agents and veterinary drugs, aligning with trends in precision agriculture and animal health. Users often search for "suppliers of chiral amine derivatives" or "applications of trifluoromethylated compounds in agrochemicals," reflecting the compound's interdisciplinary importance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Benzenemethanamine,4-chloro-a-(trifluoromethyl)-,hydrochloride (1:1), (aS)-. Purity and enantiomeric excess are critical parameters, as emphasized by frequent queries like "How to determine the enantiopurity of chiral amines?" The compound's crystalline structure and solubility profile further contribute to its utility in X-ray crystallography and formulation studies.

In summary, CAS No. 336105-42-1 represents a versatile building block in synthetic chemistry, bridging gaps between medicinal chemistry, material science, and catalysis. Its role in addressing contemporary challenges—such as drug resistance and sustainable synthesis—ensures its continued relevance in scientific literature and industrial workflows. For researchers and manufacturers alike, understanding its properties and applications is essential for innovation in life sciences and beyond.